Cas no 1268520-42-8 (Ethyl 4-(6-chloro-2-pyridyl)butanoate)

• Product Name: Ethyl 4-(6-chloro-2-pyridyl)butanoate
• CAS No: 1268520-42-8
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 1220714
• PubChem ID: 53302037
• Update Time: 2025-06-22

Ethyl 4-(6-chloro-2-pyridyl)butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(6-chloro-2-pyridyl)butanoate
• ethyl 4-(6-chloropyridin-2-yl)butanoate
• AKOS015892090
• 1268520-42-8
• DB-062525
• UBLJBQBMJUXBON-UHFFFAOYSA-N
• EN300-9467545
• SCHEMBL15821166

• Inchi： 1S/C11H14ClNO2/c1-2-15-11(14)8-4-6-9-5-3-7-10(12)13-9/h3,5,7H,2,4,6,8H2,1H3
• InChI Key： UBLJBQBMJUXBON-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CCCC(=O)OCC)=N1

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on Ethyl 4-(6-chloro-2-pyridyl)butanoate

Ethyl 4-(6-chloro-2-pyridyl)butanoate: A Comprehensive Overview

Ethyl 4-(6-chloro-2-pyridyl)butanoate, with the CAS number 1268520-42-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a chloro substituent and an ester functional group. The pyridine ring serves as a versatile platform for various chemical modifications, making it a valuable building block in the synthesis of complex molecules. Recent studies have highlighted its potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of Ethyl 4-(6-chloro-2-pyridyl)butanoate involves a series of well-established organic reactions, including nucleophilic substitution and esterification. The presence of the chloro group at the 6-position of the pyridine ring introduces electronic effects that influence the reactivity of the molecule. This makes it particularly useful in catalytic processes and as a precursor for more complex pyridine derivatives. Researchers have explored its role in asymmetric catalysis, where its ability to coordinate with metal catalysts enhances reaction efficiency.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. The ester group in Ethyl 4-(6-chloro-2-pyridyl)butanoate facilitates bioavailability and stability, making it an ideal candidate for drug delivery systems. Recent studies have demonstrated its potential as a carrier for poorly soluble drugs, significantly improving their solubility and absorption rates. This has opened new avenues for developing more effective therapeutic agents.

In the realm of materials science, Ethyl 4-(6-chloro-2-pyridyl)butanoate has shown remarkable properties as a precursor for high-performance polymers and coatings. Its ability to form stable polymer networks under mild conditions has led to its use in creating lightweight, durable materials for aerospace and automotive industries. Additionally, its thermal stability makes it suitable for applications requiring high-temperature resistance.

Recent advancements in green chemistry have also brought Ethyl 4-(6-chloro-2-pyridyl)butanoate into focus. Researchers are exploring its potential as a biodegradable polymer precursor, aligning with global efforts to reduce environmental impact. The compound's ability to undergo controlled degradation under specific conditions makes it a sustainable alternative to traditional materials.

Moreover, Ethyl 4-(6-chloro-2-pyridyl)butanoate has found applications in agrochemicals, particularly as a component in herbicides and pesticides. Its unique chemical properties enable it to interact selectively with target enzymes, reducing environmental toxicity while maintaining efficacy. This dual functionality underscores its versatility across multiple industries.

In conclusion, Ethyl 4-(6-chloro-2-pyridyl)butanoate (CAS No. 1268520-42-8) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and agriculture. Its structural features and reactivity make it an invaluable tool for researchers seeking innovative solutions across diverse fields. As ongoing research continues to uncover new potentials, this compound is poised to play an increasingly important role in advancing modern chemistry.